Cas no 98256-98-5 (Benzoic acid, 4-phenoxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 4-phenoxy-, phenylmethyl ester
• CAS No: 98256-98-5
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 734425
• PubChem ID: 15606566
• Update Time: 2025-04-19

Benzoic acid, 4-phenoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-phenoxy-, phenylmethyl ester
• benzyl 4-phenoxybenzoate

• Inchi： 1S/C20H16O3/c21-20(22-15-16-7-3-1-4-8-16)17-11-13-19(14-12-17)23-18-9-5-2-6-10-18/h1-14H,15H2
• InChI Key： HVBQNHOMYGJRGR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.109944368g/mol
• Monoisotopic Mass: 304.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers